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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 2,3-diethylaniline and its various

isomers. Understanding the unique spectral characteristics of these closely related compounds

is crucial for their accurate identification, differentiation, and utilization in research and

development, particularly in the synthesis of pharmaceuticals and other fine chemicals. This

document summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR),

Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), supported by detailed

experimental protocols.

Spectroscopic Data Summary
The following tables summarize the available quantitative spectroscopic data for 2,3-
diethylaniline and its isomers. It is important to note that a complete experimental dataset for

all isomers is not readily available in the public domain. Therefore, where experimental data is

absent, information for the closely related dimethylaniline isomers is provided for comparative

purposes and is clearly marked.

Table 1: ¹H NMR Spectroscopic Data
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Compound Solvent
Chemical Shifts (δ, ppm)
and Multiplicity

2,6-Diethylaniline CDCl₃

~6.9-7.1 (m, 3H, Ar-H), 3.6 (br

s, 2H, NH₂), 2.6 (q, 4H, CH₂),

1.2 (t, 6H, CH₃)

N,N-Diethylaniline CDCl₃

7.29-7.20 (m, 2H), 6.70 (m,

3H), 3.35 (q, J=7.1 Hz, 4H),

1.18 (t, J=7.1 Hz, 6H)[1][2]

2,3-Dimethylaniline CDCl₃

6.95 (t, 1H), 6.69 (d, 1H), 6.62

(d, 1H), 3.65 (s, 2H), 2.25 (s,

3H), 2.10 (s, 3H)[3]

2,4-Dimethylaniline CDCl₃

6.85 (s, 1H), 6.80 (d, 1H), 6.55

(d, 1H), 3.55 (s, 2H), 2.20 (s,

3H), 2.15 (s, 3H)[4]

3,5-Dimethylaniline CDCl₃
6.50 (s, 1H), 6.45 (s, 2H), 3.50

(s, 2H), 2.20 (s, 6H)[5]

Table 2: ¹³C NMR Spectroscopic Data

Compound Solvent Chemical Shifts (δ, ppm)

2,6-Diethylaniline CDCl₃
143.1, 128.4, 126.2, 121.5,

24.5, 13.0[6]

N,N-Diethylaniline CDCl₃
147.7, 129.2, 115.5, 112.0,

44.2, 12.6[2]

2,5-Dimethylaniline Not Specified
145.9, 136.2, 130.4, 122.1,

118.9, 115.5, 21.2, 17.0[7]

3,4-Dimethylaniline CDCl₃
144.1, 137.1, 130.2, 127.3,

117.2, 113.2, 20.0, 18.6[8]

3,5-Dimethylaniline Not Specified
146.5, 138.8, 123.5, 116.5,

21.4[9]
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Table 3: IR Spectroscopic Data (Key Peaks)

Compound Sample Phase
Wavenumber
(cm⁻¹)

Assignment

2,6-Diethylaniline Liquid Film
3480, 3390, 2965,

1620, 1460, 740

N-H stretch, C-H

stretch, N-H bend,

C=C stretch, C-H

bend[10]

N,N-Diethylaniline Neat
3050, 2970, 1600,

1505, 1355, 745, 695

Ar-H stretch, C-H

stretch, C=C stretch,

C-N stretch, C-H

bend[11]

3,4-Dimethylaniline Not Specified
3430, 3350, 2920,

1620, 1510, 810

N-H stretch, C-H

stretch, N-H bend,

C=C stretch, C-H

bend[12]

2,4-Dimethylaniline Not Specified
3420, 3340, 2920,

1625, 1515, 815

N-H stretch, C-H

stretch, N-H bend,

C=C stretch, C-H

bend[13]

N,N-Dimethylaniline Liquid
No N-H peaks, 3050,

2900, 1600, 1510

Ar-H stretch, C-H

stretch, C=C

stretch[14]

Table 4: UV-Vis Spectroscopic Data

Compound Solvent λmax (nm)
Molar Absorptivity
(ε)

N,N-Diethylaniline Isooctane 259, 303 16600, 2400[2]

3,4-Dimethylaniline Alcohol 240, 290 9330, 1860[15]

3,5-Dimethylaniline Gas Phase ~245, ~290 Not specified[16]
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Table 5: Mass Spectrometry Data

Compound Ionization Method Key Fragment Ions (m/z)

2,6-Diethylaniline ESI
[M+H]⁺ = 150.1277, 134, 118,

105, 91, 77[10][17]

N,N-Diethylaniline Not specified M⁺ = 149, 134, 105, 77

3,4-Dimethylaniline Not specified M⁺ = 121, 106, 91, 77

Experimental Protocols
The following are detailed methodologies for the key spectroscopic techniques cited in this

guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of the aniline isomer in 0.5-0.7 mL of

a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a

frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

¹H NMR Acquisition:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire the spectrum using a standard pulse sequence (e.g., a single 90° pulse).

Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12

ppm).

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Process the data by applying a Fourier transform, phase correction, and baseline

correction.

Integrate the signals to determine the relative number of protons.
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¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence to simplify the spectrum

to single lines for each unique carbon.

Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-

200 ppm).

A larger number of scans is typically required compared to ¹H NMR due to the lower

natural abundance of ¹³C.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid):

Place one or two drops of the liquid aniline isomer onto the surface of a clean, dry salt

plate (e.g., NaCl or KBr).

Carefully place a second salt plate on top, spreading the liquid into a thin, uniform film.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the prepared salt plates in the sample holder.

Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Sample Preparation:
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Prepare a stock solution of the aniline isomer in a UV-transparent solvent (e.g., ethanol,

hexane, or acetonitrile) of a known concentration (e.g., 1 mg/mL).

Perform serial dilutions to obtain a series of solutions with concentrations that will result in

an absorbance reading between 0.1 and 1.0.

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Data Acquisition:

Fill a quartz cuvette with the pure solvent to be used as a blank.

Fill a matching quartz cuvette with the sample solution.

Place the blank and sample cuvettes in the respective holders in the spectrophotometer.

Scan the sample over the desired wavelength range (typically 200-400 nm for aromatic

compounds).

The instrument will record the absorbance as a function of wavelength. The wavelength of

maximum absorbance (λmax) is a key characteristic.

Mass Spectrometry (MS)
Sample Introduction and Ionization:

Introduce a dilute solution of the aniline isomer into the mass spectrometer.

Commonly, Gas Chromatography (GC) is used for sample introduction and separation of

isomers prior to mass analysis.

For GC-MS, electron ionization (EI) is a standard technique. For liquid chromatography-

mass spectrometry (LC-MS), electrospray ionization (ESI) is often employed.

Mass Analysis:

The ionized molecules and their fragments are separated based on their mass-to-charge

ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).
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Detection:

An electron multiplier or other detector records the abundance of each ion at a specific

m/z.

The resulting mass spectrum is a plot of relative ion intensity versus m/z, which provides

information about the molecular weight and fragmentation pattern of the compound.

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic comparison of 2,3-
diethylaniline and its isomers.

Caption: Spectroscopic analysis workflow for diethylaniline isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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